Cas no 2228062-89-1 ((2R)-2-(2,2-dimethylthiolan-3-yl)oxirane)

• Product Name: (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane
• CAS No: 2228062-89-1
• MF: C₈H₁₄OS
• MW: 158.261161327362
• CID: 5810505
• PubChem ID: 165857731
• Update Time: 2025-05-28

(2R)-2-(2,2-dimethylthiolan-3-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2228062-89-1
• (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane
• EN300-1727574

• Inchi： 1S/C8H14OS/c1-8(2)6(3-4-10-8)7-5-9-7/h6-7H,3-5H2,1-2H3/t6?,7-/m0/s1
• InChI Key： GNTFSWXNEISYJM-MLWJPKLSSA-N
• SMILES： S1CCC(C1(C)C)[C@@H]1CO1

Computed Properties

• Exact Mass: 158.07653624g/mol
• Monoisotopic Mass: 158.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.8Ų

Additional information on (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane

Recent Advances in the Study of (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane (CAS: 2228062-89-1) and Its Applications in Chemical Biology and Medicine

The compound (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane (CAS: 2228062-89-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane as a key intermediate in the synthesis of complex bioactive molecules. Its epoxide functionality and chiral center make it a valuable building block for the construction of pharmacologically active compounds. Researchers have developed novel synthetic routes to produce this compound with high enantiomeric purity, which is critical for its application in asymmetric synthesis.

In terms of biological activity, preliminary in vitro studies have demonstrated that (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its ability to modulate specific protein-protein interactions has been explored, opening new avenues for targeted therapy in diseases such as cancer and neurodegenerative disorders.

One of the most significant breakthroughs in recent research involves the use of (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane as a precursor in the synthesis of novel antiviral agents. Studies have shown that derivatives of this compound exhibit potent activity against a range of RNA viruses, including SARS-CoV-2. The mechanism of action appears to involve interference with viral replication machinery, making it a promising candidate for further development as a broad-spectrum antiviral therapeutic.

From a medicinal chemistry perspective, researchers have employed computational modeling and structure-activity relationship (SAR) studies to optimize the pharmacological properties of (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane derivatives. These efforts have led to the identification of compounds with improved bioavailability and reduced toxicity profiles. The integration of machine learning approaches in these studies has significantly accelerated the drug discovery process.

In conclusion, the compound (2R)-2-(2,2-dimethylthiolan-3-yl)oxirane (CAS: 2228062-89-1) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Recent advances in its synthesis and biological evaluation have expanded its potential applications in drug discovery. Future research directions may focus on further elucidating its mechanism of action, developing more efficient synthetic methodologies, and exploring its therapeutic potential in various disease models.